Cas no 338409-50-0 (Ethyl N-(3-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-cyanoacryloyl)carbamate)

• Product Name: Ethyl N-(3-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-cyanoacryloyl)carbamate
• CAS No: 338409-50-0
• MDL: MFCD00172997
• CID: 4647155
• Update Time: 2025-07-19

Ethyl N-(3-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-cyanoacryloyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Ethyl N-(3-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-cyanoacryloyl)carbamate

• MDL： MFCD00172997

Additional information on Ethyl N-(3-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-cyanoacryloyl)carbamate

Ethyl N-(3-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-cyanoacryloyl)carbamate (CAS No. 338409-50-0): A Comprehensive Overview

Ethyl N-(3-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-cyanoacryloyl)carbamate, identified by its CAS number 338409-50-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes pyridine, hydrazino, cyanoacryloyl, and carbamate functional groups. The strategic arrangement of these groups imparts unique chemical properties that make it a promising candidate for various biochemical applications.

The structural complexity of Ethyl N-(3-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-cyanoacryloyl)carbamate not only contributes to its reactivity but also opens up diverse possibilities for its utilization in drug discovery and development. The presence of the cyanoacryloyl group, for instance, is particularly noteworthy as it is known for its ability to participate in polymerization reactions, which can be leveraged in the synthesis of novel materials with tailored properties. Additionally, the hydrazino moiety suggests potential applications in the formation of Schiff bases and other nitrogen-containing heterocycles, which are widely explored for their biological activities.

In recent years, there has been a surge in research focused on identifying and developing new therapeutic agents that target various diseases. Ethyl N-(3-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-cyanoacryloyl)carbamate has emerged as a compound of interest due to its structural features that are reminiscent of known bioactive molecules. Specifically, the combination of the pyridine ring and the hydrazino group has been associated with compounds that exhibit pharmacological effects on enzymes and receptors involved in metabolic pathways. This has prompted investigations into its potential as an inhibitor or modulator of key biological processes.

The trifluoromethyl group within the molecule is another critical feature that influences its chemical behavior and biological activity. Trifluoromethyl-substituted compounds are frequently studied for their enhanced metabolic stability and improved binding affinity to biological targets. This makes Ethyl N-(3-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-cyanoacryloyl)carbamate an attractive scaffold for designing molecules with improved pharmacokinetic profiles. Furthermore, the chloro-substituted pyridine ring adds another layer of complexity, potentially influencing both the electronic properties and the interactions with biological systems.

The carbamate group at the N-terminal position of the molecule is also noteworthy, as it is commonly found in pharmaceuticals due to its ability to form stable amide linkages. These linkages are crucial for drug-receptor interactions and can contribute to the overall bioavailability of a compound. The presence of both carbamate and cyanoacryloyl groups in Ethyl N-(3-{2-3-chloro-5-(trifluoromethyl)-2-pyridinylhydrazino}-2-cyanoacryloyl)< strong>